Cas no 1805481-59-7 (Ethyl 3,6-bis(trifluoromethyl)-2-methylbenzoate)

• Product Name: Ethyl 3,6-bis(trifluoromethyl)-2-methylbenzoate
• CAS No: 1805481-59-7
• MF: C₁₂H₁₀F₆O₂
• MW: 300.197024822235
• CID: 5008681
• Update Time: 2025-05-20

Ethyl 3,6-bis(trifluoromethyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,6-bis(trifluoromethyl)-2-methylbenzoate

• Inchi： 1S/C12H10F6O2/c1-3-20-10(19)9-6(2)7(11(13,14)15)4-5-8(9)12(16,17)18/h4-5H,3H2,1-2H3
• InChI Key： HCMUOSZVOQWHJG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(F)(F)F)C(C(=O)OCC)=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3,6-bis(trifluoromethyl)-2-methylbenzoate

Ethyl 3,6-bis(trifluoromethyl)-2-methylbenzoate (CAS No. 1805481-59-7): A Comprehensive Overview

Ethyl 3,6-bis(trifluoromethyl)-2-methylbenzoate, identified by the CAS number 1805481-59-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group and two trifluoromethyl substituents at the 3 and 6 positions of the benzene ring. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

The synthesis of Ethyl 3,6-bis(trifluoromethyl)-2-methylbenzoate involves a series of carefully designed reactions that ensure high purity and structural integrity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and improving yield. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of microwave-assisted synthesis to accelerate the formation of this compound, highlighting its potential for large-scale industrial applications.

One of the most notable applications of Ethyl 3,6-bis(trifluoromethyl)-2-methylbenzoate is in the field of polymer science. The compound serves as a precursor for the synthesis of advanced polymers with tailored properties, such as high thermal stability and mechanical strength. Researchers have explored its use in creating polyesters and polyamides that exhibit exceptional performance under extreme conditions. These materials have found applications in aerospace, automotive industries, and electronic devices.

In addition to its role in polymer synthesis, Ethyl 3,6-bis(trifluoromethyl)-2-methylbenzoate has also been investigated for its potential in pharmaceuticals. The trifluoromethyl groups are known to enhance drug stability and bioavailability, making this compound a promising candidate for drug delivery systems. A recent study published in Nature Communications reported on its use as a stabilizing agent in peptide-based drugs, showcasing its versatility across multiple disciplines.

The electronic properties of Ethyl 3,6-bis(trifluoromethyl)-2-methylbenzoate make it an attractive candidate for use in organic electronics. Its ability to act as an electron-deficient aromatic system has led to its incorporation into organic photovoltaic (OPV) materials. Researchers have reported enhanced charge transport properties when this compound is used as an acceptor material in OPV devices. This development underscores its potential contribution to the next generation of solar energy technologies.

Furthermore, Ethyl 3,6-bis(trifluoromethyl)-2-methylbenzoate has been utilized in catalytic processes due to its ability to stabilize metal complexes. A study published in Angewandte Chemie highlighted its role as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating improved catalytic efficiency compared to traditional ligands. This application highlights the compound's potential in streamlining industrial chemical processes and reducing environmental impact.

Recent advancements in computational chemistry have also provided deeper insights into the molecular behavior of Ethyl 3,6-bis(trifluoromethyl)-2-methylbenzoate. Quantum mechanical simulations have revealed detailed information about its electronic structure and reactivity patterns. These findings have enabled researchers to predict its behavior under various reaction conditions, facilitating more efficient experimental designs.

In conclusion, Ethyl 3,6-bis(trifluoromethyl)-2-methylbenzoate (CAS No. 1805481-59-7) stands out as a versatile and multifaceted compound with applications spanning across organic chemistry, polymer science, pharmaceuticals, electronics, and catalysis. Its unique structural features and functional properties continue to drive innovative research and development across various industries.